Methyl 2-(4-(2-hydroxyethyl)phenyl)-2-methylpropanoate

• Molecular Formula: C13H18O3
• Molecular Weight: 222.28 g/mol
• IUPAC Name: methyl 2-[4-(2-hydroxyethyl)phenyl]-2-methylpropanoate
• InChI: InChI=1S/C13H18O3/c1-13(2,12(15)16-3)11-6-4-10(5-7-11)8-9-14/h4-7,14H,8-9H2,1-3H3
• InChI Key: MHPPJDQIHMPUHJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC=C(C=C1)CCO)C(=O)OC

Description

Methyl 2-(4-(2-hydroxyethyl)phenyl)-2-methylpropanoate is a useful research compound. Its molecular formula is C13H18O3 and its molecular weight is 222.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a reaction vessel, 4-bromo phenethyl alcohol (5.0 g), hexamethyldisilizane (HMDS; 3.0 g), acetonitrile (25 mL) and ammoniumchloride (0.01 g) were introduced, and the mixture was stirred at room temperature for 1 hours or more. The mixture was condensed under reduced pressure, and dichloromethane (30 mL) and distilled water (20 mL) were added to separate layers. The separated organic layer was dehydrated with Na2SO4, and then, condensed by filtration. And then, Pd(dba)2 (0.29 g), t-Bu3P (0.20 g), ZnF2 (1.28 g), methyltrimethylsilyl dimethylketene acetal (2.2 g) and DMF (50 mL) were added thereto, and the mixture was reacted at 80° C. for 18 hours. Distilled water (75 mL), ethylacetate (75 mL) and 1N hydrochloric acid (9 mL) were added thereto, and the mixture was stirred to separate layers. The separated organic layer was dehydrated with Na2SO4, and then condensed by filtration, and purified to obtain 2-[4-(2-hydroxy-ethyl)-phenyl]-2-methyl-propionic acid methylester (5.2 g, yield 88%).